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Compound of Interest

Compound Name: 1,1,2,2-Tetrabromoethane

Cat. No.: B165195

This guide provides essential safety and logistical information for the proper disposal of 1,1,2,2-
Tetrabromoethane (TBE), also known as acetylene tetrabromide. The following procedures
are designed for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with waste management regulations.

Immediate Safety and Hazard Information

1,1,2,2-Tetrabromoethane is classified as a hazardous substance and requires careful
handling at all times.[1] It is fatal if inhaled, harmful if swallowed, and causes skin and serious
eye irritation.[2][3] It is also harmful to aquatic life with long-lasting effects.[2][3]

Key Hazards Summary
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Hazard Type

Acute Toxicity

Description

Fatal if inhaled (Category
2). Harmful if swallowed
(Category 4).

Citations

[3]

Skin Corrosion/Irritation

Causes skin irritation

(Category 2).

[3]

Eye Damage/Irritation

Causes serious eye irritation

(Category 2).

[3]

Environmental Hazard

Harmful to aquatic organisms,
may cause long-term adverse

effects.

[1]2]

Chemical Hazard

Decomposes on heating (at
190°C or 374°F) or burning,
producing toxic and corrosive
fumes like hydrogen bromide

and carbonyl bromide.

[4]

| Reactivity | Reacts with strong bases, strong oxidants, and some metals (hot iron, aluminum,

zinc). It can soften or destroy most plastics and rubbers. |[5] |

Pre-Disposal Operations: Handling and Storage

Proper handling and storage procedures are critical to prevent exposure and environmental

contamination prior to disposal.

Personal Protective Equipment (PPE)
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Equipment

Specification

Citations

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or risk
assessment shows a need,
use a full-face supplied-air
respirator or a respirator with
ABEK (EN 14387) cartridges.

[3]

Hand Protection

Wear impermeable chemical-
resistant gloves. Inspect
gloves prior to use and use

proper removal techniques.

[3]

Eye/Face Protection

Wear safety glasses with non-
perforated side shields and a

face shield.

[6]7]

Body Protection

Wear a complete suit

protecting against chemicals.
Do not allow clothing wet with
the material to stay in contact

with skin.

[3]

Storage and Transportation Requirements
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Parameter

Requirement

Citations

Storage Conditions

Store in a cool, dry, well-
ventilated, and locked-up area.

Keep containers tightly closed

and upright to prevent leakage.

(6718l

Incompatible Materials

Separate from strong oxidants,
strong bases, alkali or alkaline
earth metals (e.g., powdered
aluminum, zinc), and

foodstuffs.

[8]

Container Materials

Use glass containers for lab
gquantities. Lined metal cans or
plastic pails are also suitable.
DO NOT use aluminum or

galvanized containers.

[1]8]

UN Number

UN 2504

[3]

UN Hazard Class

6.1 (Toxic)

[3]

UN Packing Group

[3]

Spill and Leak Management

Immediate and appropriate response to spills is crucial to mitigate hazards.

Experimental Protocol: Spill Cleanup

o Evacuate and Ventilate: Immediately clear the area of all personnel and move upwind.

Ensure the area is well-ventilated.[1][3]

o Control Ignition Sources: Remove all sources of ignition from the area.[1]

o Don PPE: Wear the appropriate PPE as specified in the table above, including respiratory

protection (a self-contained breathing apparatus may be necessary).[3]

© 2025 BenchChem. All rights reserved. 4/9

Tech Support


https://www.chemicalbook.com/msds/1-1-2-2-tetrabromoethane.htm
https://geoliquids.com/wp-content/uploads/GeoLiquids-Tetrabromoethane-TBE-SDS-2017.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.DRE-C17325000.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.DRE-C17325000.pdf
https://datasheets.scbt.com/sc-237646.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.DRE-C17325000.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1804755180_1,1,2,2-TETRABROMOETHANECASNO79-27-6MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1804755180_1,1,2,2-TETRABROMOETHANECASNO79-27-6MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1804755180_1,1,2,2-TETRABROMOETHANECASNO79-27-6MSDS.pdf
https://datasheets.scbt.com/sc-237646.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1804755180_1,1,2,2-TETRABROMOETHANECASNO79-27-6MSDS.pdf
https://datasheets.scbt.com/sc-237646.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1804755180_1,1,2,2-TETRABROMOETHANECASNO79-27-6MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Containment: Prevent the spill from entering drains, sewers, or waterways using any means
available.[1][7]

o Absorption: Absorb the spilled liquid with a dry, inert material such as sand, vermiculite, or
earth. Do not use combustible materials like sawdust.[4][5]

» Collection: Carefully collect the absorbed material into a suitable, sealable, and properly
labeled hazardous waste container for disposal.[3]

o Decontamination: Clean the spill area thoroughly. All wash water must be collected for
treatment and disposal as hazardous waste.[1]

Step-by-Step Disposal Procedures

Disposal of 1,1,2,2-Tetrabromoethane must comply with all local, state, and federal
regulations.[1][9] A licensed disposal company should handle the final disposal.[3]

Operational Plan for Disposal

o Waste Classification: Determine if the waste is contaminated. Unused, uncontaminated
material may be suitable for recycling or reclamation through methods like distillation or
filtration.[1][8] If contaminated, it must be treated as hazardous waste.

¢ Segregation and Collection: Collect waste 1,1,2,2-Tetrabromoethane in designated,
compatible, and clearly labeled containers.[3] Keep it segregated from incompatible
materials.

o Consult Authorities: Contact your institution's Environmental Health & Safety (EHS) office
and consult the State Land Waste Authority for specific guidance.[1][8]

» Arrange for Professional Disposal: Offer surplus and non-recyclable solutions to a licensed
hazardous waste disposal company.[3] Approved disposal methods typically include:

o Incineration: At a designated and approved site.[1][8]

o Landfill: Burying residue at an authorized landfill.[1][8]
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o Container Disposal: Empty containers are still considered hazardous as they retain product
residue.[1][8] They should be returned to the supplier for reuse if possible. Otherwise, they
must be punctured to prevent re-use and disposed of in an authorized landfill.[1][8]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of
1,1,2,2-Tetrabromoethane waste.
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‘@,1,2,2-Tetrabromoethane Ge@
Is the material contaminated?

Unused / Uncontaminated

Contaminated Waste

Evaluate Recycling Options:
- Return to Supplier
- Reclaim via Distillation/Filtration

If not recyclable

Collect in a Labeled,
Compatible Hazardous Waste Container

Consult EHS & State Waste Authority

Transfer to Licensed
Hazardous Waste Disposal Company

Final Disposal Method:
- Incineration
- Authorized Landfill

Click to download full resolution via product page

Caption: Disposal workflow for 1,1,2,2-Tetrabromoethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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